Cas no 42382-46-7 (5-Amino-2-(methylthio)pyrimidine)

• Product Name: 5-Amino-2-(methylthio)pyrimidine
• CAS No: 42382-46-7
• MF: C₅H₇N₃S
• MW: 141.194178819656
• MDL: MFCD10697095
• CID: 325096
• PubChem ID: 12215991
• Update Time: 2025-06-08

5-Amino-2-(methylthio)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(methylthio)pyrimidine
• 2-(Methylthio)-5-pyrimidinamine
• 2-?(methylthio)?-5-?Pyrimidinamine
• 2-methylsulfanylpyrimidin-5-amine
• 5-Pyrimidinamine,2-(methylthio)-
• 2-methylsulfanyl-pyrimidin-5-ylamine
• 5-Amino-2-methylmercapto-pyrimidin
• 5-Amino-2-methylthiopyrimidin
• 2-(METHYLTHIO)PYRIMIDIN-5-AMINE
• 5-Pyrimidinamine, 2-(methylthio)- (9CI)
• NRJNAXLXHFQYEX-UHFFFAOYSA-N
• 2-methylmercapto-5-aminopyrimidine
• BCP22450
• 2-methylsulfanylpyrimidin-5-ylamine
• 6318AJ
• 2-(Methylsulfanyl)-5-pyrimidinamine
• AB58989
• SY024373
• SCHEMBL1492553
• 5-Pyrimidinamine,2-(methylthio)-(9ci)
• AKOS009158395
• 2-(METHYLSULFANYL)PYRIMIDIN-5-AMINE
• A872894
• EN300-126421
• MFCD10697095
• CS-0045837
• AS-32257
• 42382-46-7
• DB-329463

• MDL： MFCD10697095
• Inchi： 1S/C5H7N3S/c1-9-5-7-2-4(6)3-8-5/h2-3H,6H2,1H3
• InChI Key： NRJNAXLXHFQYEX-UHFFFAOYSA-N
• SMILES： S(C)C1N=CC(=CN=1)N

Computed Properties

• Exact Mass: 141.03600
• Monoisotopic Mass: 141.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 80.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.1
• XLogP3: 0.4

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.28
• Melting Point: No data available
• Boiling Point: 313 ºC
• Flash Point: 143 ºC
• PSA: 77.10000
• LogP: 1.36190
• Vapor Pressure: No data available

5-Amino-2-(methylthio)pyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%) H312 (100%) H315 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H302 (100%) H312 (100%) H315 (100%)
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 5-Amino-2-(methylthio)pyrimidine

5-Amino-2-(methylthio)pyrimidine (CAS No. 42382-46-7): A Versatile Building Block in Modern Organic Synthesis

5-Amino-2-(methylthio)pyrimidine (CAS 42382-46-7) is a specialized heterocyclic compound gaining significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative features a unique combination of amino and methylthio functional groups, making it a valuable intermediate for designing nucleoside analogs, kinase inhibitors, and crop protection agents. Recent studies highlight its role in developing targeted therapies, aligning with the growing demand for precision medicine solutions.

The compound's molecular structure (C₅H₇N₃S) enables diverse chemical modifications, particularly in drug discovery pipelines. Researchers frequently utilize 5-Amino-2-(methylthio)pyrimidine as a precursor for anticancer agents, with its pyrimidine core mimicking natural nucleotides – a strategy often explored in oncology research. Its solubility profile (slightly soluble in water, soluble in organic solvents) facilitates reactions under both aqueous and anhydrous conditions.

In material science, this compound contributes to organic electronics development. Its conjugated system and electron-donating groups make it suitable for designing organic semiconductors, addressing the industry's push toward flexible electronics. The methylthio group (-SCH₃) offers unique ligand properties for metal-organic frameworks (MOFs), a trending topic in nanotechnology forums.

Synthetic protocols for CAS 42382-46-7 typically involve nucleophilic substitution or cyclization reactions. Recent green chemistry approaches emphasize catalyst-free methods and microwave-assisted synthesis, reflecting the chemical industry's focus on sustainable production. Analytical characterization commonly employs HPLC, NMR (notably ¹H and ¹³C), and mass spectrometry to verify purity – crucial for GMP compliance in pharmaceutical applications.

The global market for pyrimidine derivatives like 5-Amino-2-(methylthio)pyrimidine is expanding, driven by demand for small molecule drugs and agricultural chemicals. Regulatory databases (e.g., REACH, FDA) list this compound as non-hazardous under standard handling conditions, though proper laboratory safety protocols should always be followed. Storage recommendations typically suggest ambient temperature in airtight containers to prevent oxidation of the thioether group.

Emerging applications include its use in bioconjugation chemistry for proteomics studies and as a scaffold for fluorescent probes – addressing the bioimaging needs in cell biology research. The compound's structure-activity relationships (SAR) are frequently discussed in medicinal chemistry literature, particularly regarding hydrogen bonding patterns that influence molecular recognition processes.

For researchers sourcing 42382-46-7, key considerations include batch-to-batch consistency and residual solvent levels. Reputable suppliers provide certificates of analysis (CoA) detailing chromatographic purity (>98% typically required for biological assays). The compound's stability under various pH conditions makes it suitable for developing pH-responsive materials, an area gaining traction in smart material design.

Recent patent analyses reveal growing IP activity around 5-Amino-2-(methylthio)pyrimidine derivatives, particularly in antiviral drug development – a hot topic post-pandemic. Its structural similarity to uracil and thymine enables nucleic acid interactions, explaining its prevalence in RNA-targeting therapeutic research. Computational studies using molecular docking software frequently employ this scaffold for virtual screening campaigns.

In conclusion, 5-Amino-2-(methylthio)pyrimidine (CAS 42382-46-7) represents a multifaceted chemical building block with expanding applications across life sciences and advanced materials. Its commercial availability from specialty chemical suppliers worldwide supports ongoing innovation in these fields. Future research directions may explore its potential in catalysis and energy storage systems, aligning with global decarbonization initiatives.